Cas no 35986-02-8 ((1r,3s,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane)

• Product Name: (1r,3s,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane
• CAS No: 35986-02-8
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 2092627
• PubChem ID: 46210748
• Update Time: 2025-06-15

(1r,3s,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane Chemical and Physical Properties

Names and Identifiers

• (1r,3s,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane
• (1r,3r,5r,7r)-6-Tosyl-2-oxa-6-azaadamantane
• 6-(4-methylphenyl)sulfonyl-2-oxa-6-azatricyclo[3.3.1.13,7]decane
• AKOS024463968
• CS2976
• AKOS025212359
• SB46680
• AKOS025290399
• 35986-02-8

• Inchi： 1S/C15H19NO3S/c1-10-2-4-15(5-3-10)20(17,18)16-11-6-13-8-12(16)9-14(7-11)19-13/h2-5,11-14H,6-9H2,1H3
• InChI Key： DMHPIBKXATYXKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2CC3CC1CC(C2)O3)(=O)=O

Computed Properties

• Exact Mass: 293.10856464g/mol
• Monoisotopic Mass: 293.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Additional information on (1r,3s,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane

Introduction to (1R,3S,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane (CAS No. 35986-02-8)

The compound (1R,3S,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane, identified by its CAS number 35986-02-8, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This tricyclic structure features a unique combination of an adamantane core substituted with an oxygen atom and a tosyl group, making it a promising candidate for various biochemical applications.

Adamantane derivatives are well-known for their stability and lipophilicity, which make them ideal candidates for drug design. The introduction of an oxygen atom at the 2-position and a tosyl group at the 6-position in this compound introduces additional functional groups that can modulate its interactions with biological targets. Specifically, the presence of the enhances the compound's solubility and reactivity, while the group introduces a polar moiety that can interact with hydrophilic regions of proteins.

Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. Studies have demonstrated that derivatives of adamantane with similar structural modifications exhibit significant biological activity. For instance, modifications at the 1,3,5,7 positions of the adamantane ring have been shown to influence binding affinity to specific enzymes and receptors. The configuration (1R,3S,5R,7S) of our compound suggests a high degree of stereochemical specificity, which is crucial for achieving optimal pharmacological effects.

In the context of drug discovery, the synthesis and characterization of such complex molecules are essential steps in understanding their potential applications. The use of advanced spectroscopic techniques such as NMR and X-ray crystallography has been instrumental in elucidating the structure-activity relationships (SAR) of this class of compounds. These studies have revealed that subtle changes in the substituents can significantly alter the biological profile of adamantane derivatives.

The tosyl group in (1R,3S,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane plays a critical role in its reactivity. Tosyl groups are commonly used in organic synthesis as protecting groups due to their stability and ease of removal under specific conditions. In this context, the tosyl group may facilitate further functionalization or serve as a handle for conjugation with other biomolecules. This flexibility makes it an attractive scaffold for designing multifunctional drugs that can target multiple pathways simultaneously.

The oxo bridge in the molecule introduces a rigid plane that can interact with specific pockets in biological targets. This structural feature is particularly important for designing molecules that require precise spatial orientation to achieve high affinity binding. For example, studies have shown that oxo-substituted adamantanes can effectively disrupt protein-protein interactions by occupying critical binding sites.

From a medicinal chemistry perspective, (1R,3S,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane represents an excellent starting point for developing novel therapeutics. Its unique structural features offer opportunities for designing molecules with enhanced selectivity and reduced toxicity. Additionally, its stability under various physiological conditions makes it suitable for formulation into oral or injectable drugs.

Recent advancements in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental synthesis. These computational approaches have significantly reduced the time and cost associated with drug development by identifying promising candidates early in the discovery pipeline.

The potential applications of (1R,3S,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane extend beyond traditional small-molecule drugs. Its structural motifs have been explored in the development of peptidomimetics—molecules that mimic the bioactivity of peptides but with improved stability and pharmacokinetic properties. Such peptidomimetics are particularly valuable in treating diseases where peptide-based therapies suffer from poor bioavailability or rapid degradation.

In conclusion, (1R,3S,5R,7S)-6-Tosyl-2-oxa-6-azaadamantane (CAS No. 35986-02-8) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical configuration makes it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this class of compounds, highlighting their importance in modern drug discovery efforts.